Cas no 2411229-42-8 (N-{1-3-chloro-4-(trifluoromethyl)phenylethyl}-N-methylprop-2-enamide)

• Product Name: N-{1-3-chloro-4-(trifluoromethyl)phenylethyl}-N-methylprop-2-enamide
• CAS No: 2411229-42-8
• MF: C₁₃H₁₃ClF₃NO
• MW: 291.69663310051
• CID: 5356026
• PubChem ID: 146076512
• Update Time: 2025-05-20

N-{1-3-chloro-4-(trifluoromethyl)phenylethyl}-N-methylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-[1-[3-Chloro-4-(trifluoromethyl)phenyl]ethyl]-N-methylprop-2-enamide
• N-{1-[3-chloro-4-(trifluoromethyl)phenyl]ethyl}-N-methylprop-2-enamide
• Z3788932653
• N-{1-3-chloro-4-(trifluoromethyl)phenylethyl}-N-methylprop-2-enamide

• Inchi： 1S/C13H13ClF3NO/c1-4-12(19)18(3)8(2)9-5-6-10(11(14)7-9)13(15,16)17/h4-8H,1H2,2-3H3
• InChI Key： LTPCFSKYZFIWAW-UHFFFAOYSA-N
• SMILES： ClC1=C(C(F)(F)F)C=CC(=C1)C(C)N(C(C=C)=O)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 345
• XLogP3: 3.7
• Topological Polar Surface Area: 20.3

Additional information on N-{1-3-chloro-4-(trifluoromethyl)phenylethyl}-N-methylprop-2-enamide

N-{1-3-chloro-4-(trifluoromethyl)phenylethyl}-N-methylprop-2-enamide: A Comprehensive Overview

The compound with CAS No. 2411229-42-8, commonly referred to as N-{1-3-chloro-4-(trifluoromethyl)phenylethyl}-N-methylprop-2-enamide, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a trifluoromethyl group with a chlorinated aromatic ring, making it a valuable substrate for various research and industrial applications.

Recent studies have highlighted the potential of this compound as a building block in the synthesis of bioactive molecules. Its structure, featuring a trifluoromethyl group, is particularly advantageous due to the high electron-withdrawing nature of this substituent. This property enhances the stability of the molecule and contributes to its reactivity in various chemical transformations. Researchers have explored its use in the development of novel pharmaceutical agents, where its electronic properties can be leveraged to modulate drug activity and selectivity.

The aromatic chlorination in this compound adds another layer of complexity and functionality. Chlorine atoms are known to influence the electronic properties of aromatic rings, often enhancing their reactivity in nucleophilic aromatic substitution reactions. This makes N-{1-3-chloro-4-(trifluoromethyl)phenylethyl}-N-methylprop-2-enamide an ideal candidate for exploring such reactions under varying conditions. Recent advancements in catalytic methods have further expanded its utility in asymmetric synthesis, where precise control over stereochemistry is crucial.

In terms of synthesis, this compound is typically prepared through a multi-step process involving Friedel-Crafts alkylation or acylation followed by selective functionalization. The introduction of the trifluoromethyl group often requires specialized reagents and conditions to ensure high yields and purity. Recent innovations in fluorination techniques have made this step more efficient, enabling researchers to scale up production while maintaining quality standards.

From an applications perspective, N-{1-3-chloro-4-(trifluoromethyl)phenylethyl}-N-methylprop-2-enamide has shown promise in the development of agrochemicals and specialty chemicals. Its ability to act as a precursor for bioisosteric replacements has been particularly valuable in optimizing the pharmacokinetic profiles of drug candidates. Additionally, its role as an intermediate in the synthesis of advanced materials, such as high-performance polymers, underscores its versatility across multiple disciplines.

Recent research has also focused on understanding the environmental impact of this compound. Studies have been conducted to assess its biodegradability and potential toxicity under various conditions. These investigations are critical for ensuring that its use aligns with sustainability goals and regulatory requirements. Preliminary findings suggest that while it exhibits moderate persistence in certain environments, measures can be taken to mitigate its ecological footprint.

In conclusion, N-{1-3-chloro-4-(trifluoromethyl)phenylethyl}-N-methylprop-2-enamide stands out as a versatile and intriguing compound with a wide range of applications. Its unique structural features make it a valuable tool for researchers across multiple domains, from drug discovery to materials science. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing chemical innovation.